molecular formula C10H17N3O4Si B8566812 4-Nitro-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole-5-carbaldehyde

4-Nitro-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole-5-carbaldehyde

Cat. No.: B8566812
M. Wt: 271.34 g/mol
InChI Key: ZOBBHXCVMRIVNY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Nitro-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole-5-carbaldehyde is a useful research compound. Its molecular formula is C10H17N3O4Si and its molecular weight is 271.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H17N3O4Si

Molecular Weight

271.34 g/mol

IUPAC Name

4-nitro-2-(2-trimethylsilylethoxymethyl)pyrazole-3-carbaldehyde

InChI

InChI=1S/C10H17N3O4Si/c1-18(2,3)5-4-17-8-12-10(7-14)9(6-11-12)13(15)16/h6-7H,4-5,8H2,1-3H3

InChI Key

ZOBBHXCVMRIVNY-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)CCOCN1C(=C(C=N1)[N+](=O)[O-])C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of [4-nitro-2-(2-trimethylsilanyl-ethoxymethyl)-2H-pyrazol-3-yl]methanol (7.776 g, 28.38 mmol) in chloroform (500 mL) was added manganese dioxide (29.18 g, 9 eq). The resulting mixture was heated at reflux for 4 hours, cooled to room temperature and stirred overnight. The reaction mixture was again heated to reflux for 3 hours, filtered through a 3 cm plug of celite using additional chloroform. The filtrate was concentrated to give 4.55 g of crude material and purified via silica gel chromatography with a 2-4% ethyl acetate in hexanes gradient to give the title compound as a colorless oil (1.55 g). M+=271
Name
[4-nitro-2-(2-trimethylsilanyl-ethoxymethyl)-2H-pyrazol-3-yl]methanol
Quantity
7.776 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
29.18 g
Type
catalyst
Reaction Step One

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